N-butyl-6-(3-methylphenoxy)-1-hexanamine

• IUPAC Name: N-butyl-6-(3-methylphenoxy)hexan-1-amine
• InChI: InChI=1S/C17H29NO/c1-3-4-12-18-13-7-5-6-8-14-19-17-11-9-10-16(2)15-17/h9-11,15,18H,3-8,12-14H2,1-2H3
• InChI Key: DQRWNPSJNJLGJE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCCCCCOC1=CC=CC(=C1)C
• Molecular Formula: C17H29NO
• Molecular Weight: 263.4 g/mol

Description

N-butyl-6-(3-methylphenoxy)-1-hexanamine (BMPEA) is a chemical compound that has gained attention in recent years due to its potential use as a dietary supplement and its presence in some weight loss and workout supplements. BMPEA is a sympathomimetic amine that is structurally similar to amphetamine and ephedrine.

Mechanism of Action

N-butyl-6-(3-methylphenoxy)-1-hexanamine works by stimulating the sympathetic nervous system, which increases the release of neurotransmitters such as norepinephrine and dopamine. This leads to increased heart rate, blood pressure, and metabolism. N-butyl-6-(3-methylphenoxy)-1-hexanamine also has a similar structure to amphetamine and ephedrine, which may contribute to its stimulant effects.
Biochemical and Physiological Effects:
N-butyl-6-(3-methylphenoxy)-1-hexanamine has been found to increase heart rate, blood pressure, and metabolism in animal studies. It has also been found to increase exercise performance in humans. However, there is limited research on the long-term effects of N-butyl-6-(3-methylphenoxy)-1-hexanamine on the body.

Advantages and Limitations for Lab Experiments

N-butyl-6-(3-methylphenoxy)-1-hexanamine can be used in lab experiments to study its effects on the sympathetic nervous system and exercise performance. However, there are limitations to using N-butyl-6-(3-methylphenoxy)-1-hexanamine in lab experiments, including the potential for toxicity and the lack of research on its long-term effects.

Future Directions

There are several future directions for research on N-butyl-6-(3-methylphenoxy)-1-hexanamine, including:
1. Further studies on the safety and efficacy of N-butyl-6-(3-methylphenoxy)-1-hexanamine as a dietary supplement.
2. Studies on the long-term effects of N-butyl-6-(3-methylphenoxy)-1-hexanamine on the body.
3. Studies on the potential use of N-butyl-6-(3-methylphenoxy)-1-hexanamine in the treatment of obesity and other conditions.
4. Development of new analogs of N-butyl-6-(3-methylphenoxy)-1-hexanamine with improved safety and efficacy profiles.
In conclusion, N-butyl-6-(3-methylphenoxy)-1-hexanamine is a chemical compound that has gained attention in recent years due to its potential use as a dietary supplement and its presence in some weight loss and workout supplements. While it has been found to have similar effects to ephedrine, there is limited research on its safety and efficacy as a dietary supplement. Further research is needed to fully understand the effects of N-butyl-6-(3-methylphenoxy)-1-hexanamine on the body and its potential uses in medicine.

Synthesis Methods

N-butyl-6-(3-methylphenoxy)-1-hexanamine can be synthesized through a multi-step process starting from 3-methylphenol and butylamine. The first step involves the reaction of 3-methylphenol with butylamine in the presence of a catalyst to form N-butyl-3-methylphenolamine. The second step involves the reaction of N-butyl-3-methylphenolamine with 1-bromohexane in the presence of a base to form N-butyl-6-(3-methylphenoxy)-1-hexanamine.

Scientific Research Applications

N-butyl-6-(3-methylphenoxy)-1-hexanamine has been studied for its potential use as a dietary supplement and its effects on exercise performance. It has been found to have similar effects to ephedrine, including increased heart rate, blood pressure, and metabolism. However, there is limited research on the safety and efficacy of N-butyl-6-(3-methylphenoxy)-1-hexanamine as a dietary supplement.